3-(Pentyloxy)-5-(trifluoromethoxy)phenol

• IUPAC Name: 3-pentoxy-5-(trifluoromethoxy)phenol
• InChI: InChI=1S/C12H15F3O3/c1-2-3-4-5-17-10-6-9(16)7-11(8-10)18-12(13,14)15/h6-8,16H,2-5H2,1H3
• InChI Key: TUEORNNPAXAFDB-UHFFFAOYSA-N
• Canonical SMILES: CCCCCOC1=CC(=CC(=C1)O)OC(F)(F)F
• Molecular Formula: C12H15F3O3
• Molecular Weight: 264.24 g/mol

Description

3-(Pentyloxy)-5-(trifluoromethoxy)phenol is a phenolic compound characterized by a pentyloxy group (-OCH₂CH₂CH₂CH₂CH₃) at the 3-position and a trifluoromethoxy group (-OCF₃) at the 5-position of the benzene ring. For instance, boronic acid derivatives of this compound, such as 3-(Pentyloxy)-5-(trifluoromethoxy)phenylboronic acid (CAS 2096339-81-8), suggest applications in Suzuki-Miyaura coupling reactions for pharmaceutical intermediates . The pentyloxy chain likely enhances lipophilicity compared to shorter alkoxy substituents, influencing solubility and membrane permeability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Pentyloxy)-5-(trifluoromethoxy)phenol typically involves the introduction of the pentyloxy and trifluoromethoxy groups onto a phenol ring. One common method is through the nucleophilic aromatic substitution reaction, where a suitable phenol derivative is reacted with pentyloxy and trifluoromethoxy reagents under specific conditions. The reaction may require the use of catalysts and controlled temperatures to achieve high yields.

Industrial Production Methods

In an industrial setting, the production of 3-(Pentyloxy)-5-(trifluoromethoxy)phenol may involve large-scale synthesis using optimized reaction conditions to ensure efficiency and cost-effectiveness. This could include continuous flow reactors and automated systems to maintain consistent quality and yield.

Chemical Reactions Analysis

Types of Reactions

3-(Pentyloxy)-5-(trifluoromethoxy)phenol can undergo various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones or other oxidized derivatives.

Reduction: The compound can be reduced under specific conditions to yield different products.

Substitution: The pentyloxy and trifluoromethoxy groups can be substituted with other functional groups through nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride can be used.

Substitution: Reagents like halogens, alkylating agents, and other nucleophiles or electrophiles are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while substitution reactions can produce a variety of derivatives with different functional groups.

Scientific Research Applications

3-(Pentyloxy)-5-(trifluoromethoxy)phenol has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound can be used in the study of enzyme interactions and as a probe in biochemical assays.

Industry: It is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 3-(Pentyloxy)-5-(trifluoromethoxy)phenol involves its interaction with specific molecular targets and pathways. The phenol group can participate in hydrogen bonding and other interactions with biological molecules, while the pentyloxy and trifluoromethoxy groups can influence the compound’s lipophilicity and overall reactivity. These interactions can modulate the activity of enzymes, receptors, and other proteins, leading to various biological effects.

Comparison with Similar Compounds

Table 1: Key Properties of 3-(Pentyloxy)-5-(trifluoromethoxy)phenol and Analogs

Compound Name	Substituents	Molecular Formula	Molecular Weight	Density (g/cm³)	Boiling Point (°C)	Predicted pKa	Source (CAS/Evidence)
3-Methoxy-5-(trifluoromethoxy)phenol	3-OCH₃, 5-OCF₃	C₈H₇F₃O₃	208.13	1.366	246.2	8.45	1261752-88-8
3-(Propan-2-yloxy)-5-(trifluoromethoxy)phenol	3-OCH(CH₃)₂, 5-OCF₃	C₁₀H₁₁F₃O₃	236.19	-	-	-	1786437-35-1
4-Chloro-3-(trifluoromethoxy)phenol	4-Cl, 3-OCF₃	C₇H₄ClF₃O₂	212.56	-	-	-	886500-85-2
3-(3-Chlorophenyl)-5-(trifluoromethoxy)phenol	3-Cl-C₆H₄, 5-OCF₃	C₁₃H₈ClF₃O₂	276.65	-	-	-	1261989-90-5

Key Observations:

• Lipophilicity and Solubility: The pentyloxy group in the target compound likely increases lipophilicity compared to shorter alkoxy chains (e.g., methoxy or isopropyloxy) due to its longer alkyl chain. This may reduce aqueous solubility but enhance membrane permeability .
• Acidity: The trifluoromethoxy group (-OCF₃) is electron-withdrawing, which lowers the pKa of the phenolic -OH group compared to unsubstituted phenol (pKa ~10). For 3-Methoxy-5-(trifluoromethoxy)phenol, the predicted pKa is 8.45 .
• Thermal Stability: Longer alkoxy chains (e.g., pentyloxy) may increase boiling points compared to shorter chains, as seen in the methoxy analog’s predicted boiling point of 246.2°C .